Cas no 1262011-09-5 ([1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)-
• CAS No: 1262011-09-5
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• MDL: MFCD18322891
• CID: 2769142
• Update Time: 2025-05-20

[1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)-

• MDL： MFCD18322891
• Inchi： 1S/C21H18O3/c1-15-19(8-5-9-20(15)21(22)23)17-10-12-18(13-11-17)24-14-16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H,22,23)
• InChI Key： KNYLQCMOFSXLSP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OCC3=CC=CC=C3)C=C2)=CC=CC(C(O)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)-

Introduction to [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)- (CAS No. 1262011-09-5)

[1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)-, identified by its CAS number 1262011-09-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the biphenyl derivatives family, which is renowned for its diverse pharmacological properties and applications in drug development.

The molecular structure of this compound features a biphenyl core substituted with a carboxylic acid group at the 3-position and a phenylmethoxy group at the 4'-position. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in biphenyl derivatives due to their potential as bioactive molecules. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The specific arrangement of functional groups in [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)- contributes to its distinct pharmacological profile.

One of the most compelling aspects of this compound is its structural similarity to known pharmaceuticals that have shown efficacy in clinical trials. For instance, biphenyl derivatives have been explored as potential inhibitors of various enzymes and receptors involved in disease pathways. The carboxylic acid group and the phenylmethoxy group in [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)- can interact with biological targets in multiple ways, enhancing its potential as a lead compound for drug discovery.

Recent research has focused on understanding the mechanism of action of biphenyl derivatives by employing computational chemistry and experimental techniques. These studies have revealed that the compound can modulate signaling pathways associated with inflammation and cancer progression. For example, [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)- has been shown to inhibit the activity of certain kinases that are overexpressed in tumor cells.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. The use of catalytic processes and green chemistry principles has further improved the sustainability of its production.

In addition to its pharmacological potential, [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)- has shown promise in material science applications. Its rigid molecular structure makes it a suitable candidate for designing advanced materials with specific properties. For instance, it can be used as a building block for polymers and coatings that exhibit enhanced thermal stability and mechanical strength.

The future prospects of this compound are vast and multifaceted. Ongoing research aims to explore its efficacy in preclinical models and eventually translate these findings into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing the development of novel therapeutics based on biphenyl derivatives.

As our understanding of biological systems continues to evolve, compounds like [1,1'-Biphenyl]-3-carboxylic acid, 2-methyl-4'-(phenylmethoxy)- will play an increasingly important role in addressing complex diseases. Their unique structural features and versatile biological activities make them indispensable tools for researchers striving to develop innovative treatments.